8-[(3-fluoro-4-hydroxyphenyl)acetyl]-2-(3-methylbut-2-en-1-yl)-2,8-diazaspiro[4.5]decan-3-one

• IUPAC Name: 8-[2-(3-fluoro-4-hydroxyphenyl)acetyl]-2-(3-methylbut-2-enyl)-2,8-diazaspiro[4.5]decan-3-one
• InChI: InChI=1S/C21H27FN2O3/c1-15(2)5-8-24-14-21(13-20(24)27)6-9-23(10-7-21)19(26)12-16-3-4-18(25)17(22)11-16/h3-5,11,25H,6-10,12-14H2,1-2H3
• InChI Key: XFVMJZPBYFDFPC-UHFFFAOYSA-N
• Canonical SMILES: CC(=CCN1CC2(CCN(CC2)C(=O)CC3=CC(=C(C=C3)O)F)CC1=O)C
• Molecular Formula: C21H27FN2O3
• Molecular Weight: 374.4 g/mol

Description

Synthesis Analysis

The synthesis of diazaspirodecanone derivatives involves various chemical strategies aiming at introducing specific functional groups to achieve desired pharmacological activities. For instance, the synthesis of substituted 1-oxa-3,8-diazaspiro[4.5]decan-2-ones for screening as antihypertensive agents involves modifications at the 8 position with different substituents to explore their activity spectrum (Caroon et al., 1981).

Molecular Structure Analysis

The molecular structure of diazaspirodecanone derivatives is characterized by a spiro configuration that integrates a diazabicyclo core with various substituents influencing the compound's pharmacological profile. Crystal structure analysis of specific derivatives, such as diethyl-1-isobutyl-9-hydroxy-9-methyl-7-phenyl-1,4-diazaspiro[4,5]decane-6,8-dicarboxylate, elucidates the spatial arrangement of atoms, crucial for understanding their interaction with biological targets (Magerramov et al., 2013).

Chemical Reactions and Properties

Diaza-spirodecanones undergo various chemical reactions, including acylation and condensation, to modify their chemical structure for enhanced biological activity. The reactivity of the enamino tautomer of 2-azaspiro[4.5]deca-1,6,9-trien-8-ones with 5-arylfuran-2,3-diones, resulting in products of β-CH-acylation, exemplifies the chemical versatility of these compounds (Konovalova et al., 2014).